Cas no 110176-35-7 (C13H18BrN)

• Product Name: C13H18BrN
• CAS No: 110176-35-7
• MF: C₁₃H₁₈BrN
• MW: 268.192722797394
• CID: 2886056
• Update Time: 2023-08-10

C13H18BrN Chemical and Physical Properties

Names and Identifiers

• C13H18BrN

• Inchi： 1S/C13H18N.BrH/c1-4-8-14(9-5-1)10-12-6-2-3-7-13(12)11-14;/h2-3,6-7H,1,4-5,8-11H2;1H/q+1;/p-1
• InChI Key： KJVJBYJPEPTUBT-UHFFFAOYSA-M
• SMILES： [Br-].[N+]12(CC3C=CC=CC=3C1)CCCCC2

Computed Properties

• Exact Mass: 267.062
• Monoisotopic Mass: 267.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0